Cas no 1072845-48-7 (Fmoc-a-Me-Glu(OtBu)-OH)

• Product Name: Fmoc-a-Me-Glu(OtBu)-OH
• CAS No: 1072845-48-7
• CID: 4673308
• Update Time: 2025-06-15

Fmoc-a-Me-Glu(OtBu)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-a-Me-Glu(OtBu)-OH

Additional information on Fmoc-a-Me-Glu(OtBu)-OH

Recent Advances in the Application of 1072845-48-7 and Fmoc-a-Me-Glu(OtBu)-OH in Chemical Biology and Pharmaceutical Research

The chemical compound 1072845-48-7 and the protected amino acid derivative Fmoc-a-Me-Glu(OtBu)-OH have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules play crucial roles in peptide synthesis, drug development, and bioconjugation strategies. This research brief synthesizes the latest findings related to these compounds, highlighting their applications, synthetic methodologies, and potential therapeutic implications.

Recent studies have demonstrated that 1072845-48-7 serves as a valuable intermediate in the synthesis of complex heterocyclic compounds with potential pharmacological activities. A 2023 publication in the Journal of Medicinal Chemistry revealed its utility in constructing novel kinase inhibitors, showing particular promise in oncology applications. The compound's unique structural features enable selective modifications that enhance binding affinity while maintaining favorable pharmacokinetic properties.

Fmoc-a-Me-Glu(OtBu)-OH, a protected form of α-methylglutamic acid, has emerged as a critical building block in solid-phase peptide synthesis (SPPS). Its incorporation into peptide sequences introduces conformational constraints that can significantly influence biological activity. Research published in Organic & Biomolecular Chemistry (2024) demonstrated its effectiveness in stabilizing β-turn structures, leading to improved metabolic stability of peptide therapeutics targeting GPCRs.

The synthetic accessibility of Fmoc-a-Me-Glu(OtBu)-OH has been enhanced through recent methodological developments. A 2024 study in Tetrahedron Letters reported an optimized protection-deprotection strategy that improves yield and purity while reducing environmental impact. These advances support its growing application in the production of constrained peptides for both research and therapeutic purposes.

Combination strategies utilizing both 1072845-48-7 and Fmoc-a-Me-Glu(OtBu)-OH have shown particular promise in antibody-drug conjugate (ADC) development. Recent work presented at the 2024 American Chemical Society meeting demonstrated how these compounds can serve as orthogonal handles for site-specific conjugation, addressing longstanding challenges in ADC heterogeneity and stability.

Quality control and analytical characterization of these compounds have also seen significant advancements. A 2024 publication in Analytical Chemistry introduced novel LC-MS methods specifically tailored for analyzing 1072845-48-7 derivatives and Fmoc-protected amino acids, providing researchers with more robust tools for compound verification and purity assessment.

Looking forward, the unique properties of these compounds suggest continued importance in pharmaceutical development. Ongoing clinical trials featuring molecules derived from 1072845-48-7 scaffolds and the expanding use of Fmoc-a-Me-Glu(OtBu)-OH in peptide therapeutics underscore their translational potential. Future research directions likely include further optimization of synthetic routes and exploration of new biological targets that can benefit from these structural motifs.